Octahydro-2,6-naphthyridin-1(2H)-one

• IUPAC Name: 3,4,4a,5,6,7,8,8a-octahydro-2H-2,6-naphthyridin-1-one
• InChI: InChI=1S/C8H14N2O/c11-8-7-2-3-9-5-6(7)1-4-10-8/h6-7,9H,1-5H2,(H,10,11)
• InChI Key: GKMPHTDRZCYMKW-UHFFFAOYSA-N
• Canonical SMILES: C1CNC(=O)C2C1CNCC2
• Molecular Formula: C8H14N2O
• Molecular Weight: 154.21 g/mol

Description

Octahydro-2,6-naphthyridin-1(2H)-one (CAS 1628604-85-2) is a bicyclic organic compound belonging to the saturated naphthyridine family. This structure features a partially reduced, octahydro core, which may contribute to distinct chemical reactivity and biological activity profiles compared to its aromatic counterparts. With a molecular formula of C8H14N2O and a molecular weight of 154.21 g/mol, it is supplied as a solid that should be stored sealed in a dry environment, protected from light at 2-8°C . The naphthyridine scaffold is recognized in medicinal chemistry as a privileged structure for the development of novel bioactive molecules. Compounds based on this core, particularly the 1,6-naphthyridin-2(1H)-one system, are the subject of extensive research and are represented in thousands of compounds and numerous patents . These structures are frequently investigated as potential ligands for various biological receptors and have shown significant promise as tyrosine kinase inhibitors, which are relevant in oncology research . The saturated nature of this specific compound may offer unique opportunities in exploring structure-activity relationships and modulating physicochemical properties. This product is intended for research purposes as a key synthetic intermediate or building block for constructing more complex chemical entities. It is strictly for Research Use Only and is not intended for diagnostic or therapeutic applications in humans or animals. Please refer to the Safety Datasheet for detailed handling information. The compound has the GHS signal word "Warning" and may cause skin, eye, and respiratory irritation .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Octahydro-2,6-naphthyridin-1(2H)-one typically involves the cyclization of appropriate precursors under specific conditions. Common synthetic routes may include:

Cyclization of amines and ketones: This method involves the reaction of a primary amine with a ketone under acidic or basic conditions to form the bicyclic structure.

Hydrogenation of naphthyridines: This involves the reduction of naphthyridine derivatives using hydrogen gas in the presence of a catalyst such as palladium on carbon.

Industrial Production Methods

Industrial production of Octahydro-2,6-naphthyridin-1(2H)-one may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This could include continuous flow reactors and advanced purification techniques.

Chemical Reactions Analysis

Types of Reactions

Octahydro-2,6-naphthyridin-1(2H)-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form naphthyridine derivatives.

Reduction: Reduction reactions can further saturate the bicyclic structure.

Substitution: Electrophilic and nucleophilic substitution reactions can introduce different functional groups into the molecule.

Common Reagents and Conditions

Oxidizing agents: Potassium permanganate, chromium trioxide.

Reducing agents: Hydrogen gas with palladium on carbon, lithium aluminum hydride.

Substitution reagents: Halogens, alkylating agents.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield naphthyridine derivatives, while substitution reactions can introduce various functional groups.

Scientific Research Applications

Octahydro-2,6-naphthyridin-1(2H)-one has several applications in scientific research, including:

Medicinal Chemistry: It is used as a scaffold for the development of pharmaceuticals, particularly in the design of drugs targeting the central nervous system.

Biological Studies: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Industrial Applications: It may be used in the synthesis of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of Octahydro-2,6-naphthyridin-1(2H)-one involves its interaction with specific molecular targets. These targets could include enzymes, receptors, or other proteins involved in biological pathways. The exact mechanism would depend on the specific application and the structure of the compound.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Functional Group Variations

(±)-cis-ethyl 2-sulfanylidenedecahydro-1,6-naphthyridine-6-carboxylate

• Key Features : Incorporates a sulfur atom (sulfanylidene group) and an ethyl carboxylate ester.
• Structural analysis via crystallography reveals distinct ring puckering and bond angles compared to purely carbocyclic analogs .

1-(1,2,3,4,5,6,7,8-Octahydro-2,3,8,8-tetramethyl-2-naphthalenyl) ethanone (OTNE)

• Key Features: A tetramethyl-substituted octahydro-naphthalenyl ethanone used in fragrances.
• Applications : Subject to IFRA safety standards (e.g., restricted concentrations in cosmetics due to sensitization risks) . Unlike the target compound, OTNE’s branched alkyl groups enhance volatility, making it suitable for perfumery .

7-Chloro-3,4-dihydro-2,6-naphthyridin-1(2H)-one

• Key Features : Chlorine substituent at position 7 introduces electronegativity, altering electronic properties and bioavailability.
• Applications : Likely used in pharmaceuticals (e.g., kinase inhibitors), where halogenation improves target binding .

Octahydro-2(1H)-quinolinone

• Key Features: A monocyclic quinolinone derivative found in plant extracts (0.35% abundance) .
• Relevance : Demonstrates natural occurrence, contrasting with the synthetic origin of Octahydro-2,6-naphthyridin-1(2H)-one.

Biological Activity

Octahydro-2,6-naphthyridin-1(2H)-one, also known as a bicyclic compound within the naphthyridine family, has garnered significant attention for its diverse biological activities. This compound's unique structure, characterized by the presence of nitrogen atoms, positions it as a potential candidate in medicinal chemistry, particularly for antimicrobial and anticancer applications.

• Chemical Formula : C$_{11}$H$_{14}$N$_2$O
• Molecular Weight : Approximately 190.67 g/mol
• Structure : The saturated naphthyridine core contributes to its stability and reactivity.

Biological Activities

Recent studies have highlighted several biological activities associated with Octahydro-2,6-naphthyridin-1(2H)-one:

Antimicrobial Properties

Research indicates that Octahydro-2,6-naphthyridin-1(2H)-one exhibits significant antimicrobial activity against various bacterial strains. The compound's mechanism of action may involve disrupting bacterial cell wall synthesis or inhibiting essential enzymatic pathways.

Anticancer Activity

The compound has also been evaluated for its anticancer properties. In vitro studies suggest that it can induce apoptosis in cancer cells through mechanisms such as:

• Inhibition of cell cycle progression.
• Induction of oxidative stress.
• Modulation of signaling pathways involved in cell survival.

The biological activity of Octahydro-2,6-naphthyridin-1(2H)-one is largely attributed to its interactions with specific molecular targets:

• Enzymatic Inhibition : The compound has shown potential in inhibiting enzymes critical for cancer cell proliferation.
• Receptor Binding : Studies have indicated binding affinity to certain receptors that play a role in cellular signaling.

Study 1: Antimicrobial Efficacy

A study published in a peer-reviewed journal evaluated the antimicrobial efficacy of Octahydro-2,6-naphthyridin-1(2H)-one against Gram-positive and Gram-negative bacteria. The findings are summarized in Table 1.

Bacterial Strain	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	32 µg/mL
Escherichia coli	64 µg/mL
Pseudomonas aeruginosa	128 µg/mL

This study concluded that the compound exhibits promising antimicrobial properties, particularly against Staphylococcus aureus.

Study 2: Anticancer Activity

In another investigation focusing on the anticancer effects, Octahydro-2,6-naphthyridin-1(2H)-one was tested on various cancer cell lines. The results are presented in Table 2.

Cancer Cell Line	IC$_{50}$ (µM)	Mechanism of Action
HeLa (Cervical Cancer)	15	Induction of apoptosis
MCF7 (Breast Cancer)	20	Cell cycle arrest
A549 (Lung Cancer)	25	Oxidative stress induction

The study demonstrated that the compound effectively inhibits cancer cell growth and suggests multiple mechanisms contributing to its anticancer activity.

Q & A

Basic: What synthetic routes are available for Octahydro-2,6-naphthyridin-1(2H)-one?

Answer:
The synthesis of Octahydro-2,6-naphthyridin-1(2H)-one can be achieved through two primary methods:

• Halogenolysis : Reacting 2,6-naphthyridin-1(2H)-one with phosphoryl halides (e.g., POCl₃ or POBr₃) under reflux conditions. For example, POCl₃ yields 1-chloro-2,6-naphthyridine at 77% efficiency, while POBr₃ produces the brominated derivative at 71% .
• Cyclization : Ethyl 3-cyanomethyl-4-pyridinecarboxylate undergoes cyclization in concentrated H₂SO₄ at 80°C, forming the hydroxylated intermediate, which can be further reduced to the target compound .

Advanced: How can reaction conditions be optimized for introducing halogen substituents?

Answer:
Optimization involves:

• Catalyst Selection : Phosphoryl halides (POCl₃, POBr₃) are preferred for halogenolysis due to their ability to activate carbonyl groups.
• Temperature Control : POCl₃ reactions require reflux (~120°C), while POBr₃ achieves higher yields at 135°C .
• Solvent Effects : Dichloromethane (DCM) is effective for bromination with NBS (N-bromosuccinimide), yielding 69.7% of 4-bromo-7-chloro-2,6-naphthyridin-1(2H)-one under ambient conditions .

Basic: What spectroscopic methods confirm the structure of Octahydro-2,6-naphthyridin-1(2H)-one?

Answer:

• NMR Spectroscopy : ¹H and ¹³C NMR identify hydrogen/carbon environments, such as the lactam carbonyl (δ ~170 ppm) and saturated ring protons (δ 1.5–3.5 ppm) .
• X-ray Crystallography : Resolves the bicyclic structure and confirms stereochemistry .
• Mass Spectrometry (MS) : Molecular ion peaks (e.g., m/z 152 for C₈H₁₂N₂O) validate molecular weight .

Advanced: How do substituents on the naphthyridine ring influence reactivity?

Answer:

• Electron-Withdrawing Groups (EWGs) : Halogens (Cl, Br) at positions 2, 3, 5, or 7 enhance electrophilicity, facilitating nucleophilic substitution or cross-coupling reactions .
• Steric Effects : Bulky substituents at position 8 hinder reactions at adjacent sites, requiring tailored catalysts (e.g., Pd/C for hydrogenation) .
• Regioselectivity : Halogenation preferentially occurs at activated positions, as demonstrated in the bromination of 7-chloro-1,2-dihydro-2,6-naphthyridin-1-one .

Basic: What are the key physical properties of Octahydro-2,6-naphthyridin-1(2H)-one?

Answer:

Property	Value
Molecular Formula	C₈H₁₂N₂O
Molecular Weight	152.2 g/mol
Density	~1.3 g/cm³
Boiling Point	~425°C (estimated)
LogP (Partition Coeff.)	-0.11 (indicating hydrophilicity)
Data derived from analogs and computational models .

Advanced: What strategies resolve contradictions in synthetic yields across studies?

Answer:

• Systematic Screening : Vary solvents (e.g., dioxane/water vs. DCM) to identify optimal polarity for intermediate stability .
• Catalyst Loading : Higher t-BuOK concentrations (e.g., 20 mol%) improve cyclization efficiency in transition metal-free cascades .
• Analytical Monitoring : Use LC-MS or TLC to track reaction progress and identify side products (e.g., over-halogenation) .

Basic: How is the purity of Octahydro-2,6-naphthyridin-1(2H)-one assessed?

Answer:

• HPLC : Quantifies purity (>99% achievable with gradient elution using C18 columns) .
• Melting Point Analysis : Sharp melting ranges indicate crystalline homogeneity (data for analogs suggest ~200–250°C) .
• Elemental Analysis : Validates C, H, N, O composition against theoretical values .

Advanced: What computational tools aid in predicting the reactivity of naphthyridine derivatives?

Answer:

• DFT Calculations : Model transition states for halogenation or cyclization reactions to predict regioselectivity .
• Molecular Docking : Assess interactions with biological targets (e.g., enzyme active sites) to guide structural modifications for enhanced bioactivity .